[(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid

• Molecular Formula: C10H9N3O2S
• Molecular Weight: 235.26 g/mol
• IUPAC Name: 2-[(2-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• InChI: InChI=1S/C10H9N3O2S/c14-9(15)6-16-10-11-7-12-13(10)8-4-2-1-3-5-8/h1-5,7H,6H2,(H,14,15)
• InChI Key: YRYIITZEKNQQPP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=NC=N2)SCC(=O)O

Description

[(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid, also known as PTSA, is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields. PTSA is a sulfur-containing compound that belongs to the class of triazole derivatives.

Scientific Research Applications

[(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid has been studied for its potential applications in various fields. In medicinal chemistry, [(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid has been investigated for its anti-inflammatory, analgesic, and antitumor activities. In materials science, [(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid has been used as a building block for the synthesis of functionalized polymers and as a ligand for metal complexes. In analytical chemistry, [(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid has been used as a fluorescent probe for the detection of metal ions.

Mechanism of Action

The mechanism of action of [(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid is not fully understood. However, it is believed that [(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid exerts its biological activity through the inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators. [(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid has also been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
[(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid has been shown to exhibit anti-inflammatory, analgesic, and antitumor activities in various in vitro and in vivo models. In addition, [(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid has been shown to have a low toxicity profile and does not exhibit significant adverse effects on normal cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of [(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid is its simple and efficient synthesis method. [(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid is also relatively stable and can be easily handled in the laboratory. However, one of the limitations of [(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research of [(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid. In medicinal chemistry, further studies are needed to elucidate the mechanism of action of [(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid and to optimize its pharmacological properties. In materials science, [(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid can be further explored as a building block for the synthesis of functionalized polymers with unique properties. In analytical chemistry, [(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid can be further developed as a fluorescent probe for the detection of metal ions. Overall, [(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid has great potential for various applications in scientific research.

Synthesis Methods

[(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid can be synthesized by the reaction of 2-(phenylsulfanyl)acetic acid and sodium azide in the presence of a copper catalyst. The reaction proceeds through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, also known as the "click" reaction. This method is simple, efficient, and yields a high purity product.